Cas no 1956355-22-8 (1-Oxa-6-azaspiro[3.4]octane hydrochloride)

• Product Name: 1-Oxa-6-azaspiro[3.4]octane hydrochloride
• CAS No: 1956355-22-8
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 5153316
• Update Time: 2025-10-30

1-Oxa-6-azaspiro[3.4]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-azaspiro[3.4]octane hydrochloride
• l-oxa-7- azaspiro[3.4]octane

• Inchi： 1S/C6H11NO.ClH/c1-3-7-5-6(1)2-4-8-6;/h7H,1-5H2;1H
• InChI Key： VJMVWHRPDYTCNS-UHFFFAOYSA-N
• SMILES： C12(OCC1)CNCC2.Cl

Additional information on 1-Oxa-6-azaspiro[3.4]octane hydrochloride

1-Oxa-6-Azaspiro[3.4]octane Hydrochloride: A Comprehensive Overview

1-Oxa-6-Azaspiro[3.4]octane Hydrochloride (CAS No: 1956355-22-8) is a unique organic compound with a spirocyclic structure, combining both oxygen and nitrogen atoms in its framework. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. The spirocyclic nature of this molecule provides it with a distinct three-dimensional conformation, which plays a crucial role in its chemical reactivity and biological activity.

The spirocyclic structure of 1-Oxa-6-Azaspiro[3.4]octane Hydrochloride consists of two rings fused at a single atom, creating a rigid and compact molecular framework. This structural feature is not only aesthetically pleasing but also functionally significant, as it allows for precise control over the spatial arrangement of substituents. Recent studies have highlighted the importance of such rigid structures in drug design, where conformational rigidity can enhance binding affinity to target proteins.

From a synthetic perspective, the preparation of 1-Oxa-6-Azaspiro[3.4]octane Hydrochloride involves a series of well-defined organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. The synthesis process often begins with readily available starting materials, such as alcohols and amines, which are subjected to specific reaction conditions to form the spirocyclic core. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some methods incorporating catalytic systems to facilitate the formation of the spiro ring.

The hydrochloride salt form of 1-Oxa-6-Azaspiro[3.4]octane is particularly relevant in pharmaceutical applications due to its enhanced solubility in aqueous media compared to the free base form. This property is advantageous for drug delivery systems, where solubility plays a critical role in bioavailability and therapeutic efficacy. Recent advancements in solid-state chemistry have enabled the preparation of different polymorphic forms of this compound, each exhibiting distinct physical and chemical properties that can be tailored for specific applications.

In terms of biological activity, 1-Oxa-6-Azaspiro[3.4]octane Hydrochloride has demonstrated potential as a lead compound in drug discovery programs targeting various disease states. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate ion channels has been explored in the context of neurological disorders, although further research is required to fully understand its pharmacological profile.

The unique electronic properties of 1-Oxa-6-Azaspiro[3.4]octane Hydrochloride also make it an interesting candidate for applications in materials science. Its ability to act as both an electron donor and acceptor under certain conditions has been leveraged in the development of advanced materials for energy storage devices, such as batteries and supercapacitors. Recent breakthroughs in nanotechnology have enabled the incorporation of this compound into nanocomposite materials, where it contributes to enhanced electrical conductivity and mechanical stability.

From an environmental standpoint, the synthesis and application of 1-Oxa-6-Azaspiro[3.4]octane Hydrochloride are being scrutinized for their sustainability profiles. Researchers are actively exploring green chemistry approaches to minimize waste generation and energy consumption during its production process. For example, catalytic hydrogenation methods using renewable feedstocks have been proposed as more eco-friendly alternatives to traditional synthetic routes.

In conclusion, 1-Oxa-6-Azaspiro[3.4]octane Hydrochloride (CAS No: 1956355-22-8) stands out as a multifaceted compound with promising applications across diverse scientific disciplines. Its spirocyclic structure endows it with unique chemical and physical properties that continue to drive innovative research efforts aimed at unlocking its full potential.